![molecular formula C15H13ClO3 B2471936 5-Chloro-2-[(4-methoxybenzyl)oxy]benzaldehyde CAS No. 632625-64-0](/img/structure/B2471936.png)
5-Chloro-2-[(4-methoxybenzyl)oxy]benzaldehyde
Description
5-Chloro-2-[(4-methoxybenzyl)oxy]benzaldehyde is a biochemical used for proteomics research . It has a molecular formula of C15H13ClO3 and a molecular weight of 276.71 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C15H13ClO3/c1-18-14-4-2-3-11(7-14)10-19-15-6-5-13(16)8-12(15)9-17/h2-9H,10H2,1H3 . This code provides a specific description of the molecule’s structure and can be used to generate a 3D model.Physical And Chemical Properties Analysis
The compound is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the retrieved data.Scientific Research Applications
Oxidation Reactions and Chemical Transformations
- Role in Oxidation Reactions: The compound is involved in reactions distinguishing between single-electron transfer and direct oxygen atom transfer during oxidation of methoxy substituted benzyl phenyl sulfides. The resulting products include methoxy substituted benzyl derivatives and benzaldehydes, indicating the compound's role in complex organic synthesis reactions (Lai, Lee, & Lepage, 2002).
Photocatalysis
- Catalytic Oxidation Processes: The compound is involved in photocatalytic oxidation processes, particularly in the transformation of benzyl alcohol and its derivatives into corresponding aldehydes under oxygen atmosphere and light irradiation. This highlights its potential in photocatalytic applications (Higashimoto et al., 2009).
Material Synthesis and Properties
- Synthesis of Complex Materials: The compound is utilized in the synthesis of complex materials like 3-methoxy-2-[(2,4,4,6,6-pentachloro-1,3,5,2λ5,4λ5,6λ5-triazatriphosphin-2-yl)oxy]benzaldehyde. Its synthesis and structural characterization imply its importance in the creation of materials with specific chemical and physical properties (Özay et al., 2013).
Optical and Electronic Applications
- Nonlinear Optical Properties: Research on the compound's derivatives, like 4-hydroxy-3-methoxybenzaldehyde 5-chloro-2-hydroxybenzoic acid, demonstrates significant second-order nonlinear optical properties, indicating potential applications in optoelectronics and photonics (Parvathy et al., 2020).
properties
IUPAC Name |
5-chloro-2-[(4-methoxyphenyl)methoxy]benzaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClO3/c1-18-14-5-2-11(3-6-14)10-19-15-7-4-13(16)8-12(15)9-17/h2-9H,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PGHRBRKFLIATFN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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